![molecular formula C20H19Cl3N2O2 B4578646 N-[2-(1-azepanylcarbonyl)-4-chlorophenyl]-2,4-dichlorobenzamide](/img/structure/B4578646.png)
N-[2-(1-azepanylcarbonyl)-4-chlorophenyl]-2,4-dichlorobenzamide
Overview
Description
N-[2-(1-azepanylcarbonyl)-4-chlorophenyl]-2,4-dichlorobenzamide, commonly known as AZD9291, is a third-generation epidermal growth factor receptor (EGFR) inhibitor that has been developed for the treatment of non-small cell lung cancer (NSCLC) patients who have acquired resistance to first-generation EGFR inhibitors.
Scientific Research Applications
Herbicidal Activity and Environmental Behavior
Herbicidal Applications
N-[2-(1-azepanylcarbonyl)-4-chlorophenyl]-2,4-dichlorobenzamide may share properties with herbicides like N-(1,1-Dimethylpropynyl)-3,5-dichlorobenzamide, which shows activity against annual and perennial grasses and is considered for agricultural utility in forage legumes, turf grasses, and cultivated crops (K. Viste, A. J. Cirovetti, B. Horrom, 1970). This suggests potential agricultural applications for this compound as a herbicide.
Environmental Degradation and Safety
The degradation products of similar compounds, such as 2-chlorobenzamide from the hydrolysis of benzoylphenylurea insecticides, have been studied for their environmental impact. The content of these degradation products can directly affect the environmental safety of the parent compound, with models predicting the level and timing of peak concentrations in the environment (Wenying Lu, Qingxiang Zhou, Guoguang Liu, 2004). This highlights the importance of understanding the environmental behavior of this compound and its degradation products for environmental safety.
Molecular Studies and Applications
Spectroscopic Analysis and Chemical Behavior
Studies on similar compounds, like N-((4-Acetylphenyl)carbamothioyl)-2,4-dichlorobenzamide, have involved detailed spectroscopic analysis to understand their structure, surface properties, and reactivity. Such investigations provide insights into the potential applications of these compounds in various fields, including their interactions with biological molecules, enzyme inhibition, and radical scavenging activities (A. Khalid, N. Arshad, P. Channar, et al., 2022). This suggests that a thorough molecular understanding of this compound could reveal novel applications.
Properties
IUPAC Name |
N-[2-(azepane-1-carbonyl)-4-chlorophenyl]-2,4-dichlorobenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19Cl3N2O2/c21-13-6-8-18(24-19(26)15-7-5-14(22)12-17(15)23)16(11-13)20(27)25-9-3-1-2-4-10-25/h5-8,11-12H,1-4,9-10H2,(H,24,26) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFCSGTWEIARLQY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(=O)C2=C(C=CC(=C2)Cl)NC(=O)C3=C(C=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19Cl3N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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